Cas no 3966-20-9 (Aceticacid, 2-(heptyloxy)-)
Aceticacid, 2-(heptyloxy)- structure
Product Name:Aceticacid, 2-(heptyloxy)-
Aceticacid, 2-(heptyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-heptoxyacetic acid
- Aceticacid, 2-(heptyloxy)-
- AC1L6W5D
- CTK1C6544
- heptyloxy-acetic acid
- Heptyloxy-essigsaeure
- n-Heptyloxyessigsaeure
- NSC294112
- O-Heptyl-glykolsaeure
- O-n-Heptyl-glykolsaeure
- NSC-294112
- SCHEMBL8198788
- 3966-20-9
- DTXSID30315336
-
- Inchi: 1S/C9H18O3/c1-2-3-4-5-6-7-12-8-9(10)11/h2-8H2,1H3,(H,10,11)
- InChI Key: YMAXCKYGIGCLPM-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)CCCCCCC
Computed Properties
- Exact Mass: 174.12564
- Monoisotopic Mass: 174.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 0.978
- Boiling Point: 287.8°Cat760mmHg
- Flash Point: 108°C
- Refractive Index: 1.441
- PSA: 46.53
Aceticacid, 2-(heptyloxy)- Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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